2-chloro-6-fluoro-N-(2-hydroxy-1,1-dimethylethyl)benzamide

• Molecular Formula: C11H13ClFNO2
• Molecular Weight: 245.68 g/mol
• IUPAC Name: 2-chloro-6-fluoro-N-(1-hydroxy-2-methylpropan-2-yl)benzamide
• InChI: InChI=1S/C11H13ClFNO2/c1-11(2,6-15)14-10(16)9-7(12)4-3-5-8(9)13/h3-5,15H,6H2,1-2H3,(H,14,16)
• InChI Key: CIJVNOIROBNOKH-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NC(=O)C1=C(C=CC=C1Cl)F

Description

2-chloro-6-fluoro-N-(2-hydroxy-1,1-dimethylethyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CFHB, and it has been shown to have a range of interesting properties that make it a valuable tool for researchers in many different fields.

Mechanism of Action

CFHB exerts its inhibitory effects on protein kinase CK2 by binding to a specific site on the enzyme and preventing its activity. This binding occurs through the formation of hydrogen bonds between CFHB and the enzyme's active site, which disrupts the enzyme's ability to phosphorylate its target proteins.
Biochemical and Physiological Effects
CFHB has been shown to have a range of biochemical and physiological effects in various cell types and organisms. These effects include the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the modulation of various signaling pathways involved in cell survival and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of CFHB is its high selectivity for protein kinase CK2, which allows researchers to specifically target this enzyme without affecting other cellular processes. However, CFHB also has some limitations, such as its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research involving CFHB. Some possible areas of investigation include the development of new synthetic methods for CFHB and related compounds, the identification of new targets for CFHB-mediated inhibition, and the exploration of CFHB's potential therapeutic applications in various disease contexts. Additionally, further studies are needed to fully understand the biochemical and physiological effects of CFHB and to determine its potential limitations and side effects.

Synthesis Methods

The synthesis of CFHB is a complex process that requires a high degree of expertise in organic chemistry. The most common method for synthesizing CFHB involves the reaction of 2-chloro-6-fluoroaniline with tert-butyl chloroformate in the presence of a base such as sodium carbonate. This reaction produces the tert-butyl carbamate derivative of CFHB, which can then be hydrolyzed to yield the final product.

Scientific Research Applications

CFHB has been used extensively in scientific research due to its ability to act as a potent and selective inhibitor of a specific enzyme known as protein kinase CK2. This enzyme is involved in a wide range of cellular processes, including cell growth and differentiation, and it has been implicated in the development of various diseases such as cancer and Alzheimer's disease.